Cas no 16981-20-7 (2H-1-Benzopyran-2-one,5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-6-(2-methyl-1-oxopropyl)-4-phenyl-)

2H-1-Benzopyran-2-one,5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-6-(2-methyl-1-oxopropyl)-4-phenyl- Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-6-(2-methyl-1-oxopropyl)-4-phenyl-
• 5,7-dihydroxy-8-(3-methylbut-2-enyl)-6-(2-methylpropanoyl)-4-phenylchromen-2-one
• Mesuol
• 2H-1-Benzopyran-2-one, 5,7-dihydroxy-8-(3-methyl-2-butenyl)-6-(2-methyl-1-oxopropyl)-4-phenyl-
• 4-Phenylcoumarin
• 5,7-dihydroxy-6-isobutyryl-8-(3-methylbut-2-enyl)-4-phenyl-2H-chromen-2-one
• 5,7-dihydroxy-6-isobutyryl-8-(3-methyl-but-2-enyl)-4-phenyl-coumarin
• AC1NQR3T
• CHEBI:429950
• CHEMBL197069
• CTK8H2168
• mammea A
• NSC130114
• 5,7-Dihydroxy-6-isobutyryl-8-(3-methyl-2-butenyl)-4-phenylcoumarin
• [ "" ]
• 5,7-Dihydroxy-8-(3-methyl-2-butenyl)-6-(2-methylpropanoyl)-4-phenyl-2H-1-benzopyran-2-one
• 5,7-Dihydroxy-8-(3-methyl-2-butenyl)-6-(2-methyl-1-oxopropyl)-4-phenyl-2H-1-benzopyran-2-one
• 5,7-Dihydroxy-8-(3-methylbut-2-enyl)-6-isobutyryl-4-phenylcoumarin
• NSC-130114
• 2,7-Dihydroxy-6-isobutyryl-8-(3-methyl-but-2-enyl)-4-phenyl-chromen-5-one
• 5,7-Dihydroxy-6-isobutyryl-8-(3-methyl-but-2-enyl)-4-phenyl-chromen-2-one
• NSC 130114
• LMPK12100019
• CHEBI:188086
• 2H-1-Benzopyran-2-one,7-dihydroxy-8-(3-methyl-2-butenyl)-6-(2-methyl-1-oxopropyl)-4-phenyl-
• 16981-20-7
• 5,7-dihydroxy-6-(isobutyryl)-8-(3-methylbut-2-enyl)-4-phenyl-2h-chromen-2-one
• DTXSID50168760
• 5,7-dihydroxy-8-(3-methylbut-2-enyl)-6-(2-methylpropanoyl)-4-phenyl-chromen-2-one
• CS-0023830
• Coumarin,7-dihydroxy-6-isobutyryl-8-(3-methyl-2-butenyl)-4-phenyl-
• BDBM50172748
• HY-N3294
• AKOS032948270
• 5,7-DIHYDROXY-8-(3-METHYL-2-BUTENYL)-6-(2-METHYLPROPANOYL)-4-PHENYL-2H-1-BENZOPYRAN-2-ONE
• DTXCID2091251
• +Expand

• InChIKey： IWUNXYBEJCJQHB-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H24O5/c1-13(2)10-11-16-22(27)20(21(26)14(3)4)23(28)19-17(12-18(25)29-24(16)19)15-8-6-5-7-9-15/h5-10,12,14,27-28H,11H2,1-4H3
• SMILES： OC1C2C(C3C=CC=CC=3)=CC(=O)OC=2C(C/C=C(\C)/C)=C(O)C=1C(=O)C(C)C

Computed Properties

• Exact Mass: 392.16242
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 392.162
• Heavy Atom Count: 29
• Complexity: 681
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 83.8A^2

Experimental Properties

• LogP: 5.21860
• PSA: 83.83
• Refractive Index: 1.615
• Boiling Point: 599.9±50.0 °C at 760 mmHg
• Melting Point: 171 ºC
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 206.8±23.6 °C
• Solubility: Insuluble (1.0E-3 g/L) (25 ºC),
• Color/Form: Yellow powder
• Density: 1.238±0.06 g/cm3 (20 ºC 760 Torr),